Cas no 12774-15-1 (TUNGSTEN CARBIDE WITH COBALT BINDER)

• Product Name: TUNGSTEN CARBIDE WITH COBALT BINDER
• CAS No: 12774-15-1
• MF: CHCoW
• MW: 255.791837453842
• MDL: MFCD00064847
• CID: 93449
• PubChem ID: 56846058
• Update Time: 2025-05-21

TUNGSTEN CARBIDE WITH COBALT BINDER Chemical and Physical Properties

Names and Identifiers

• TUNGSTEN CARBIDE WITH COBALT BINDER
• TUNGSTEN CARBIDE COBALT
• TUNGSTEN CARBIDE-COBALT ALLOY
• TUNGSTEN CARBIDE COBALT (METALS BASIS)
• TUNGSTEN CARBIDE COBALT, 99% (METALS BASIS)
• FT-0709855
• Nano Grained Tungsten Carbide Cobalt WC Co
• cobalt;methylidynetungsten
• AKOS015910815
• 12774-15-1

• MDL： MFCD00064847
• Inchi： 1S/CH.Co.W/h1H;;
• InChI Key： IKEHVRMRUVYPGG-UHFFFAOYSA-N
• SMILES： [W]#C.[Co]

Computed Properties

• Exact Mass: 255.89200
• Monoisotopic Mass: 195.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: It is black hexagonal crystal system
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 0.12470
• Solubility: Soluble in nitric acid and hydrofluoric acid mixed acid and aqua regia, insoluble in cold water
• Vapor Pressure: No date available

TUNGSTEN CARBIDE WITH COBALT BINDER Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3178
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：4.1
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on TUNGSTEN CARBIDE WITH COBALT BINDER

Comprehensive Guide to TUNGSTEN CARBIDE WITH COBALT BINDER (CAS No. 12774-15-1): Properties, Applications, and Market Trends

TUNGSTEN CARBIDE WITH COBALT BINDER (CAS No. 12774-15-1) is a high-performance composite material widely recognized for its exceptional hardness, wear resistance, and durability. This material, often referred to as cemented tungsten carbide or WC-Co, combines tungsten carbide particles with a cobalt metal binder to create a versatile alloy used in demanding industrial applications. Its unique properties make it indispensable in sectors such as manufacturing, mining, and aerospace.

The tungsten carbide cobalt composite exhibits a remarkable balance of hardness and toughness, thanks to the synergistic effect of its components. Tungsten carbide provides extreme hardness (ranging between 8.5-9 on the Mohs scale), while the cobalt binder adds crucial fracture resistance. This combination results in a material that outperforms traditional tool steels in many applications, particularly where abrasion resistance is critical.

Recent advancements in WC-Co material technology have focused on improving performance through grain size optimization and binder phase modifications. Nanostructured tungsten carbide-cobalt composites have shown particularly promising results, offering enhanced mechanical properties while maintaining excellent corrosion resistance. These innovations are driving adoption in precision engineering applications where material performance directly impacts product lifespan and operational efficiency.

The manufacturing process for tungsten carbide with cobalt binder typically involves powder metallurgy techniques. Tungsten carbide powder is mixed with cobalt powder, pressed into the desired shape, and then sintered at high temperatures (typically 1,300-1,500°C). This process creates a dense, pore-free material with superior mechanical characteristics. Modern production methods allow for precise control over carbide grain size and cobalt content, enabling customization for specific application requirements.

In industrial applications, WC-Co cemented carbide is most commonly used for cutting tools, mining equipment, and wear parts. Its exceptional wear resistance makes it ideal for drill bits, end mills, and inserts used in metalworking operations. The material's ability to maintain sharp cutting edges at high temperatures significantly improves machining efficiency and tool life, reducing downtime and operational costs.

The mining industry extensively utilizes tungsten carbide cobalt tools for rock drilling and excavation equipment. These components withstand the extreme abrasive conditions encountered in mineral extraction operations far better than conventional steel alternatives. Recent market trends show increasing demand for specialized tungsten carbide formulations that can handle the challenging conditions of deep-sea mining and unconventional oil/gas extraction.

Emerging applications for tungsten carbide with cobalt matrix include additive manufacturing and 3D printing of complex tool geometries. This technology enables the production of customized cutting tools with internal cooling channels and optimized geometries that were previously impossible to manufacture. Industry analysts predict significant growth in this sector as manufacturers seek to leverage the benefits of digital fabrication techniques.

Environmental considerations surrounding WC-Co materials have gained attention in recent years. While the material itself is chemically stable, researchers are investigating more sustainable production methods and recycling processes. Some manufacturers now offer closed-loop recycling programs for tungsten carbide scrap, recovering both the tungsten and cobalt content for reuse in new products.

The global market for tungsten carbide cobalt composites continues to expand, driven by industrialization in emerging economies and technological advancements in manufacturing sectors. Market research indicates particular growth in the Asia-Pacific region, where expanding automotive and electronics industries create strong demand for precision cutting tools and wear-resistant components.

Quality control for tungsten carbide with cobalt binder products involves rigorous testing of mechanical properties, including hardness, transverse rupture strength, and microstructure analysis. Advanced characterization techniques like scanning electron microscopy and X-ray diffraction help ensure consistent material performance across production batches.

When selecting WC-Co materials for specific applications, engineers must consider several factors including cobalt content (typically ranging from 3-30%), carbide grain size, and the presence of any secondary carbide phases. These parameters significantly influence the material's mechanical properties and suitability for particular operating conditions.

Future developments in tungsten carbide cobalt technology may include novel binder systems combining cobalt with other metals to enhance specific properties. Research is also exploring surface modification techniques to further improve wear resistance and reduce friction in cutting applications. These innovations promise to extend the material's dominance in industrial applications for decades to come.

For engineers and procurement specialists evaluating tungsten carbide with cobalt binder solutions, understanding the material's grade specifications and application limits is crucial. Reputable suppliers provide detailed technical data sheets and application guidance to help customers select the optimal material grade for their specific requirements.

The exceptional properties of tungsten carbide cobalt composites ensure their continued importance in modern industry. As manufacturing processes become more demanding and precision requirements increase, this remarkable material will likely see expanded use in both traditional and emerging applications across multiple industrial sectors.